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Compound of Interest

Compound Name: Triisostearin

Cat. No.: B1596018

An in-depth exploration of the physicochemical properties, formulation strategies, and
therapeutic potential of the triglyceride ester, Triisostearin, as a versatile excipient in modern
drug delivery systems.

Executive Summary

Triisostearin, a triglyceride ester of isostearic acid, is a well-characterized compound with the
molecular formula C57H11006.[1][2] While extensively utilized in the cosmetics and personal
care industries as an emollient and viscosity-enhancing agent, its unique physicochemical
properties present a compelling case for its application in pharmaceutical formulations,
particularly in topical and transdermal drug delivery.[1][3] This technical guide provides a
comprehensive overview of Triisostearin, consolidating available data on its chemical and
physical characteristics, synthesis, safety profile, and its emerging role as a pharmaceutical
excipient. This document is intended to serve as a foundational resource for researchers,
scientists, and drug development professionals exploring the integration of Triisostearin into
novel therapeutic delivery systems.

Chemical and Physical Properties

Triisostearin is a highly branched, high molecular weight triglyceride.[4] Its chemical structure,
characterized by the presence of three isostearic acid molecules attached to a glycerol
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backbone, imparts a unique combination of properties that are advantageous for
pharmaceutical formulations.[4]

Table 1: Physicochemical Properties of Triisostearin

Property Value Reference

Molecular Formula C57H11006 [11[2]

Molecular Weight 891.5 g/mol [4]
2,3-bis(16-

IUPAC Name methylheptadecanoyloxy)prop

yl 16-methylheptadecanoate

CAS Number 26942-95-0 [1]

White to off-white waxy solid or
Appearance R [1]
colorless to yellowish liquid

Boiling Point 806-807°C [1]

Melting Point 57-62°C [1]

Soluble in water (Note: This

information from one source is

likely an error given its lipid
Solubility ) ] [1]

nature. It is practically

insoluble in water but soluble

in various organic solvents)

Viscosity High [1]

Synthesis and Manufacturing

The industrial synthesis of Triisostearin is typically achieved through the esterification of
glycerol with isostearic acid.[1] Isostearic acid itself is a branched-chain fatty acid, which
contributes to the unique physical properties of the final triglyceride.[4]

The general synthesis process can be outlined as follows:
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» Reaction: Glycerol and isostearic acid are reacted in the presence of a catalyst.
 Esterification: The reaction forms the triester, Triisostearin.

 Purification: The crude product is then purified to remove unreacted starting materials and
catalyst residues. This may involve distillation, filtration, or other purification techniques to
achieve the desired purity for cosmetic or pharmaceutical applications.[1]

Glycerol —‘
. ol S Crude Product Purification Purified Product " :
Isostearic Acid Esterification Reactor (e.g., Distillation, Filtration) Triisostearin (C57H11006)
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Figure 1: Generalized workflow for the industrial synthesis of Triisostearin.

Role in Drug Delivery and Formulation

Triisostearin's properties as an emollient, viscosity modifier, and film-forming agent make it a
promising excipient in various drug delivery systems, particularly for topical and transdermal
applications.[1]

Topical and Transdermal Delivery

The primary barrier to the absorption of topically applied drugs is the stratum corneum, the
outermost layer of the skin. Triisostearin's occlusive nature allows it to form a thin, non-greasy
film on the skin's surface, which can enhance the penetration of active pharmaceutical
ingredients (APIs).[4] This is supported by findings from the Cosmetic Ingredient Review, which
noted that glyceryl triesters can increase the skin penetration of other chemicals.[5]
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The mechanism of penetration enhancement is likely multifactorial, involving:

e Occlusion: The film formed by Triisostearin can increase skin hydration by reducing
transepidermal water loss (TEWL). A more hydrated stratum corneum is generally more
permeable to many drugs.

 Lipid Fluidization: As a lipid, Triisostearin can interact with the lipid matrix of the stratum
corneum, potentially disrupting its highly ordered structure and increasing its fluidity. This can
create pathways for drug molecules to permeate more easily.
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Figure 2: Proposed mechanism of Triisostearin-mediated skin penetration enhancement.

Potential in Nanoemulsions and Other Lipid-Based
Systems

Triisostearin can serve as the oil phase in the formulation of nanoemulsions, solid lipid
nanoparticles (SLNs), and self-nanoemulsifying drug delivery systems (SNEDDS). These
systems are particularly useful for enhancing the solubility and bioavailability of poorly water-
soluble drugs. The high viscosity of Triisostearin can also contribute to the physical stability of
these formulations.

Experimental Protocols

While specific, detailed experimental protocols for drug delivery systems using Triisostearin
are not widely published, the following sections provide generalized methodologies that can be
adapted by researchers.

Preparation of a Triisostearin-Based Topical Cream

This protocol outlines the preparation of a simple oil-in-water (o/w) cream where Triisostearin
is a key component of the oil phase.

Materials:
» Active Pharmaceutical Ingredient (API)

Triisostearin

Other oil phase components (e.g., cetyl alcohol, stearic acid)

Aqueous phase components (e.g., glycerin, purified water)

Emulsifying agent (e.g., polysorbate 80, sorbitan monostearate)

Preservative (e.g., phenoxyethanol)

Procedure:
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o Oil Phase Preparation: Melt Triisostearin and other solid oil phase components in a vessel
at 70-75°C. Add the API to the molten oil phase and stir until dissolved or uniformly
dispersed.

o Aqueous Phase Preparation: In a separate vessel, heat the purified water and dissolve the
agueous phase components and the emulsifying agent. Maintain the temperature at 70-
75°C.

o Emulsification: Slowly add the oil phase to the aqueous phase with continuous
homogenization until a uniform emulsion is formed.

e Cooling: Allow the emulsion to cool under gentle stirring.

» Final Additions: Add the preservative and any other temperature-sensitive components when
the temperature is below 40°C.

e Homogenization: Homogenize the final cream to ensure a uniform consistency and droplet
size.

In Vitro Drug Release Study

An in vitro release test (IVRT) is crucial for evaluating the performance of a topical formulation.

Apparatus:

Franz diffusion cells

Synthetic membrane (e.g., polysulfone)

Phosphate buffered saline (PBS) as the receptor medium

High-performance liquid chromatography (HPLC) system for drug quantification

Procedure:

e Mount the synthetic membrane onto the Franz diffusion cells.

« Fill the receptor chamber with PBS and equilibrate to 32°C.
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Apply a finite dose of the Triisostearin-based formulation to the donor compartment.

At predetermined time intervals, withdraw samples from the receptor chamber and replace
with fresh, pre-warmed PBS.

Analyze the drug concentration in the collected samples using a validated HPLC method.

Calculate the cumulative amount of drug released per unit area over time.
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Figure 3: Workflow for an in vitro drug release study of a topical formulation.

Safety and Toxicology

Triisostearin has been extensively tested for its safety in cosmetic applications and is
considered a non-toxic and non-irritant ingredient.[1] A comprehensive safety assessment by
the Cosmetic Ingredient Review (CIR) Expert Panel concluded that Triisostearin is safe for
use in cosmetic products.[5]

Key Safety Findings:

o Oral Toxicity: Little to no acute, subchronic, or chronic oral toxicity was observed in animal
studies.[5]

o Dermal Irritation and Sensitization: Dermal application was not associated with significant
irritation in rabbit skin, and no evidence of sensitization was seen in guinea pig maximization
tests.[5]

e Ocular Irritation: Ocular exposures were, at most, mildly irritating to rabbit eyes.[5]

o Genotoxicity: Triisostearin was not found to be genotoxic in a number of in vitro and in vivo
assay systems.[6]

o Comedogenicity: It has a low potential for causing acne or breakouts.[1]

While the safety profile is favorable, it is important to note that as a penetration enhancer, care
should be exercised when formulating Triisostearin with other chemicals to avoid enhancing
the penetration of potentially harmful substances.[5]

Regulatory Status

Triisostearin is widely approved for use in cosmetic products globally.[1] Its status as a
pharmaceutical excipient is less clearly defined in major pharmacopeias. However, the
extensive safety data available from its cosmetic use, coupled with the FDA's approval of other
triglycerides like Tristearin as a multipurpose food additive, provides a strong foundation for its
consideration as a pharmaceutical excipient, particularly in topical and oral lipid-based
formulations.[6] Developers of new drug products containing Triisostearin should consult with
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the relevant regulatory authorities to determine the specific requirements for its use as a
pharmaceutical excipient.

Conclusion

Triisostearin (C57H11006) is a versatile and safe ingredient with a well-established profile in
the cosmetics industry. Its unique physicochemical properties, including high viscosity,
excellent emollience, and film-forming capabilities, make it a highly attractive candidate for use
as an excipient in pharmaceutical formulations. For drug development professionals,
Triisostearin offers significant potential in the formulation of topical and transdermal delivery
systems by enhancing skin penetration and serving as a key component in lipid-based drug
delivery systems. Further research into its specific interactions with various APIs and its
performance in different drug delivery platforms is warranted to fully unlock its therapeutic
potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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